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An Objective Guide to Cross-Validation Techniques for NOTAM Prediction Models

In the development of robust machine learning models for Notice to Airmen (NOTAM)

prediction, the choice of a cross-validation strategy is critical for accurately assessing model

performance and ensuring its generalizability to unseen data. NOTAM data presents unique

challenges due to its temporal, spatial, and textual nature. This guide provides a comparative

analysis of various cross-validation techniques, offering insights into their application for

NOTAM prediction models.

Data Presentation: A Comparative Overview
While direct comparative studies on cross-validation techniques for a single NOTAM prediction

model are not readily available in existing literature, the following table provides an illustrative

comparison based on the principles of each technique and findings from related aviation text

classification research. The performance metrics are representative and intended to highlight

the potential trade-offs between different methods.
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Cross-
Validation
Technique

Typical
Performance
Metrics
(Illustrative)

Suitability for
NOTAM Data

Key
Advantages

Key
Disadvantages

Standard K-Fold

Accuracy: 85-

90%Precision:

0.88Recall:

0.85F1-Score:

0.86

Low: Risks data

leakage due to

temporal and

spatial

dependencies.

Simple to

implement;

computationally

efficient.

Likely to produce

overly optimistic

performance

estimates.

Stratified K-Fold

Accuracy: 86-

91%Precision:

0.89Recall:

0.86F1-Score:

0.87

Moderate:

Addresses class

imbalance but

not

temporal/spatial

issues.

Ensures

representative

class distribution

in each fold,

crucial for

imbalanced

NOTAM

categories.

Still susceptible

to data leakage

from temporal

and spatial

dependencies.

Time-Series Split

(Forward

Chaining)

Accuracy: 80-

85%Precision:

0.82Recall:

0.80F1-Score:

0.81

High: Respects

the temporal

order of NOTAM

issuance.

Provides a more

realistic estimate

of model

performance on

future data.

Can be

computationally

expensive;

reduces the

amount of data

available for

training in early

folds.

Blocked Cross-

Validation

Accuracy: 81-

86%Precision:

0.83Recall:

0.81F1-Score:

0.82

High: Prevents

leakage by

adding a gap

between training

and testing sets.

Reduces the risk

of the model

learning from

temporally

adjacent and

potentially

correlated data.

The size of the

"block" or gap is

a

hyperparameter

that needs to be

tuned.

Spatial Cross-

Validation (e.g.,

Accuracy: 78-

83%Precision:

0.80Recall:

High: Assesses

model

generalizability to

Provides a

robust estimate

of how the model

Can be

computationally

intensive; may
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Leave-One-

Location-Out)

0.78F1-Score:

0.79

new

geographical

areas.

will perform on

NOTAMs from

unseen airports

or regions.

not be suitable if

location is not a

key feature.

Experimental Protocols
A rigorous experimental protocol is essential for a fair comparison of cross-validation

techniques for NOTAM prediction models. The following outlines a detailed methodology.

1. Dataset Preparation:

Data Source: A comprehensive dataset of historical NOTAMs, such as from the FAA NOTAM
System.

Data Cleaning and Preprocessing:

Parsing of NOTAM text to extract key information (e.g., location, start/end times, type of

hazard).

Handling of non-standard abbreviations and formats.

Feature engineering to create numerical and categorical features from the text and

metadata. This may include TF-IDF or word embeddings for the textual content.

Labeling: Definition of the prediction task, such as classifying NOTAMs by risk level (e.g.,

high, medium, low) or type of operational impact.

2. Prediction Models:

A selection of machine learning models suitable for text classification and tabular data should

be used, for instance:

Baseline Model: Logistic Regression or a simple Naive Bayes classifier.

Ensemble Methods: Random Forest or Gradient Boosting Machines (e.g., XGBoost,

LightGBM).[1]
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Deep Learning Models: A Recurrent Neural Network (RNN) with LSTM/GRU cells or a

Transformer-based model (e.g., BERT) for processing the raw NOTAM text.

3. Cross-Validation Implementation:

Standard K-Fold: The dataset is randomly shuffled and split into K (typically 5 or 10) folds.

For each fold, the model is trained on K-1 folds and tested on the held-out fold.

Stratified K-Fold: Similar to K-Fold, but the splits are made to preserve the percentage of

samples for each class in the target variable.

Time-Series Split (Forward Chaining): The data is first sorted by issuance date. The cross-

validation then proceeds iteratively. In the first iteration, the model is trained on the first N

months of data and tested on the (N+1)-th month. In the second iteration, it is trained on the

first N+1 months and tested on the (N+2)-th month, and so on.

Blocked Cross-Validation: The data is sorted chronologically. For each fold, the training set

consists of a block of data, followed by a "gap" (a block of data that is not used), and then

the test set. This prevents the model from being tested on data that is immediately adjacent

in time to the training data.

Spatial Cross-Validation:

Leave-One-Location-Out: If the NOTAMs are associated with specific locations (e.g.,

airports), each "fold" consists of all NOTAMs for a single location. The model is trained on

all other locations and tested on the held-out location.

Geographical Clustering: Locations are grouped into spatial clusters, and cross-validation

is performed at the cluster level.

4. Performance Metrics:

Accuracy: Overall proportion of correctly classified NOTAMs.

Precision, Recall, and F1-Score: To evaluate the performance for each class, especially in

cases of class imbalance.
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Area Under the Receiver Operating Characteristic Curve (AUC-ROC): A measure of the

model's ability to distinguish between classes.

Mandatory Visualization
The choice of a cross-validation technique for NOTAM prediction is a logical process based on

the characteristics of the data. The following diagram illustrates this decision-making pathway.
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Start: NOTAM Dataset

Is the dataset
imbalanced?

Does the data have a
strong temporal component?

No Stratified K-Fold

Yes

Is spatial generalizability
 a key concern?

No

Time-Series Split
(Forward Chaining)

Yes

Standard K-Fold

No (with caution)

Spatial Cross-Validation

Yes

Blocked Cross-Validation

Consider for
reducing leakage

Click to download full resolution via product page

Decision pathway for selecting a cross-validation technique.
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The following diagram illustrates the workflow of a Time-Series Split (Forward Chaining) cross-

validation process, which is highly relevant for NOTAM data.

Iteration 1

Iteration 2

Iteration 3

...

Train (Month 1)

Test (Month 2)

Train
Prediction

Model

Evaluate
Performance

Train (Months 1-2)

Test (Month 3)

Train (Months 1-3)

Test (Month 4)

...

Aggregate
Results

Click to download full resolution via product page

Workflow of Time-Series Split (Forward Chaining) cross-validation.
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To cite this document: BenchChem. [cross-validation techniques for NOTAM prediction
models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6291764#cross-validation-techniques-for-notam-
prediction-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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